Cas no 1797014-56-2 (3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide)

• Product Name: 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide
• CAS No: 1797014-56-2
• MF: C₁₈H₁₉N₃OS₂
• MW: 357.492961168289
• CID: 5950283
• PubChem ID: 71808135
• Update Time: 2025-05-20

3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide
• 3-phenylsulfanyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]propanamide
• 1797014-56-2
• AKOS024562626
• F6439-5107
• 3-(phenylsulfanyl)-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide
• 3-(phenylthio)-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)propanamide

• Inchi： 1S/C18H19N3OS2/c22-18(9-14-23-15-5-2-1-3-6-15)19-10-12-21-11-8-16(20-21)17-7-4-13-24-17/h1-8,11,13H,9-10,12,14H2,(H,19,22)
• InChI Key： AZYGCYHVVAGUOB-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC(C2SC=CC=2)=N1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 357.09695459g/mol
• Monoisotopic Mass: 357.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Additional information on 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide

Recent Advances in the Study of 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide (CAS: 1797014-56-2)

In recent years, the compound 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide (CAS: 1797014-56-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of both phenylsulfanyl and thiophen-2-yl moieties, coupled with a pyrazole core, suggests a versatile scaffold capable of interacting with various biological targets.

Recent research has focused on elucidating the pharmacological properties of this compound, particularly its role as a modulator of specific enzyme systems. Preliminary findings indicate that 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide exhibits promising activity in inhibiting key enzymes involved in inflammatory pathways. These findings are supported by in vitro assays demonstrating significant dose-dependent inhibition of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs.

Further investigations into the compound's mechanism of action have revealed its potential as an allosteric modulator of G-protein-coupled receptors (GPCRs). Molecular docking studies suggest that the compound binds to a secondary site on certain GPCRs, inducing conformational changes that enhance or inhibit receptor activity. This property opens new avenues for the development of novel therapeutics targeting GPCR-related disorders, such as metabolic diseases and neurological conditions.

In addition to its pharmacological potential, recent synthetic chemistry efforts have optimized the production of 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide. A novel, high-yield synthesis route has been reported, which reduces the number of steps and improves overall efficiency. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.

The compound's pharmacokinetic profile has also been a focus of recent research. Studies in animal models have shown favorable absorption and distribution characteristics, with moderate plasma protein binding and good penetration into target tissues. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid hepatic clearance. Researchers are currently exploring structural modifications to enhance its half-life while retaining its biological activity.

Looking ahead, the potential applications of 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide extend beyond its current scope. Its unique chemical structure and demonstrated bioactivity make it a promising candidate for drug repurposing efforts. Ongoing studies are investigating its efficacy in oncology, particularly in targeting signaling pathways implicated in tumor growth and metastasis. Early results from cell-based assays are encouraging, showing selective cytotoxicity against certain cancer cell lines.

In conclusion, the compound 3-(phenylsulfanyl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}propanamide (CAS: 1797014-56-2) represents a multifaceted molecule with significant therapeutic potential. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, position it as a valuable asset in the development of next-generation pharmaceuticals. Continued research efforts will be essential to fully unlock its clinical applications and translate these findings into tangible medical benefits.